3-amino-1-(3-bromophenyl)butan-2-ol
Description
3-Amino-1-(3-bromophenyl)butan-2-ol is a brominated secondary alcohol featuring an amino group at the C3 position and a 3-bromophenyl substituent at the C1 position of a butanol backbone. Its molecular formula is C₁₀H₁₃BrN₂O, with a molar mass of 281.13 g/mol.
Properties
CAS No. |
1367770-23-7 |
|---|---|
Molecular Formula |
C10H14BrNO |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-amino-1-(3-bromophenyl)butan-2-ol typically involves the reaction of 3-bromobenzaldehyde with a suitable amine and a reducing agent. One common method involves the use of sodium borohydride (NaBH4) as the reducing agent in an alcohol solvent, such as methanol or ethanol. The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product .
Industrial Production Methods
Industrial production of 3-amino-1-(3-bromophenyl)butan-2-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity product .
Chemical Reactions Analysis
Types of Reactions
3-amino-1-(3-bromophenyl)butan-2-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).
Reduction: The compound can be reduced to the corresponding amine using reducing agents like lithium aluminum hydride (LiAlH4).
Common Reagents and Conditions
Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in water.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Sodium azide (NaN3) in dimethylformamide (DMF) or potassium cyanide (KCN) in ethanol.
Major Products Formed
Oxidation: Formation of 3-amino-1-(3-bromophenyl)butan-2-one.
Reduction: Formation of 3-amino-1-(3-bromophenyl)butane.
Substitution: Formation of 3-amino-1-(3-azidophenyl)butan-2-ol or 3-amino-1-(3-cyanophenyl)butan-2-ol.
Scientific Research Applications
3-amino-1-(3-bromophenyl)butan-2-ol has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 3-amino-1-(3-bromophenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s amine and hydroxyl groups enable it to form hydrogen bonds and interact with enzymes or receptors, potentially modulating their activity. The bromine atom may also contribute to the compound’s reactivity and binding affinity .
Comparison with Similar Compounds
Table 1: Structural Comparison of Key Analogues
Key Observations :
- Halogen vs. Alkyl Substituents: The bromine atom in 3-amino-1-(3-bromophenyl)butan-2-ol enhances electron-withdrawing effects and molecular weight compared to methyl-substituted analogs (e.g., 3-amino-1-(3-methylphenyl)butan-2-ol). This difference may influence solubility, boiling points, and receptor binding .
- However, the amino and hydroxyl groups in the target compound may alter its reactivity and selectivity .
Physicochemical Properties
Table 2: Predicted Physicochemical Properties
*Boiling point trends are inferred from and , where branching and halogenation increase boiling points. The bromophenyl group likely elevates the boiling point compared to non-halogenated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
